Cas no 1240257-00-4 (3-Methyl-5-(pentafluorosulfur)benzoic acid)

• Product Name: 3-Methyl-5-(pentafluorosulfur)benzoic acid
• CAS No: 1240257-00-4
• MF: C₈H₇F₅O₂S
• MW: 262.19699883461
• CID: 4457279
• PubChem ID: 66523589
• Update Time: 2025-04-24

3-Methyl-5-(pentafluorosulfur)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DHRPCCNJMXXYMQ-UHFFFAOYSA-N
• 3-Methyl-5-(pentafluorothio)benzoic acid
• 3-Methyl-5-(pentafluorosulfur)benzoic acid
• 3-methyl-5-(pentafluoro-lambda6-sulfanyl)benzoic acid
• 1240257-00-4
• SCHEMBL15123394
• JS-4072
• CS-0320922
• 3-Methyl-5-(pentafluoro-l6-sulfanyl)benzoic acid
• 3-Methyl-5-(pentafluoro-lambda6-sulphanyl)benzoic acid
• 3-METHYL-5-(PENTAFLUORO-??-SULFANYL)BENZOIC ACID
• E?-sulfanyl)benzoic acid
• 3-methyl-5-(pentafluoro-
• MFCD16652478
• AKOS015957196
• 1448317-68-7
• 3-Methyl-5-(pentafluorosulphur)benzoic acid
• 3-Methyl-5-(pentafluorosulphur)benzoicacid
• 3-methyl-5-(pentafluoro-λ6-sulphanyl)benzoic acid

• Inchi： 1S/C8H7F5O2S/c1-5-2-6(8(14)15)4-7(3-5)16(9,10,11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key： DHRPCCNJMXXYMQ-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(O)=O)C=C1C)S(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 262.00869145Da
• Monoisotopic Mass: 262.00869145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38.3Ų